Cas no 61837-69-2 (2,5-Pyrrolidinedione, 3-hydroxy-4-(4-hydroxyphenyl)-1-methyl-)

• Product name: 2,5-Pyrrolidinedione, 3-hydroxy-4-(4-hydroxyphenyl)-1-methyl-
• CAS No: 61837-69-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 464969
• PubChem ID: 71391812

2,5-Pyrrolidinedione, 3-hydroxy-4-(4-hydroxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-hydroxy-4-(4-hydroxyphenyl)-1-methyl-
• 3-hydroxy-4-(4-hydroxyphenyl)-1-methylpyrrolidine-2,5-dione
• DTXSID20813639
• 61837-69-2

• Inchi： InChI=1S/C11H11NO4/c1-12-10(15)8(9(14)11(12)16)6-2-4-7(13)5-3-6/h2-5,8-9,13-14H,1H3
• InChI Key： URRGUVWIMIPKPY-UHFFFAOYSA-N
• SMILES： CN1C(=O)C(C(C1=O)O)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84